(3R)-4-(benzyloxy)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
Overview
Description
(3R)-4-(benzyloxy)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid is a useful research compound. Its molecular formula is C26H25NO5 and its molecular weight is 431.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Non-Proteinogenic Amino Acids :
- Adamczyk and Reddy (2001) demonstrated the synthesis of a non-proteinogenic amino acid derivative, which was synthesized from a compound structurally related to (3R)-4-(benzyloxy)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid, showcasing the compound's utility in the synthesis of complex amino acids SYNTHESIS OF (S)-(+)-2-AMINO-6-(AMINOOXY)-HEXANOIC ACID.
Solid-Phase Syntheses of β-Peptides :
- Šebesta and Seebach (2003) detailed the preparation of three new N-Fmoc-protected β2-homoamino acids, crucial for solid-phase syntheses of β-peptides, indicating the importance of (9H-fluoren-9-yl)methoxy carbonyl in protecting amino acids during peptide synthesis Preparation of (S,S)-Fmoc-β2hIle-OH, (S)-Fmoc-β2hMet-OH, and (S)-Fmoc-β2hTyr(tBu)-OH for Solid-Phase Syntheses of β2- and β2/β3-Peptides†.
Self-Assembly in Material Science :
- Kshtriya, Koshti, and Gour (2021) reported the first instance of self-assembly for Fmoc variant of this compound. They observed that the self-assembled structures undergo morphological transitions, indicating potential applications in material science and nanotechnology Controlled Morphological Changes in Self-Assembled Structures Formed by Fmoc Variants of Threonine and Serine.
Photophysics and Bioimaging Applications :
- Morales et al. (2010) investigated a water-soluble fluorene derivative (structurally related to the compound ) for its linear photophysical characterization, two-photon absorption properties, and potential in integrin imaging, indicating the compound's relevance in bioimaging technologies Linear and nonlinear photophysics and bioimaging of an integrin-targeting water-soluble fluorenyl probe.
Cholinesterase Inhibition for Neurodegenerative Disease Treatment :
- Kos et al. (2021) explored derivatives of benzyloxy carbonyl amino acids, structurally similar to the compound in focus, for their potential as cholinesterase inhibitors, a critical function in treating neurodegenerative diseases like Alzheimer's Synthesis and Hybrid SAR Property Modeling of Novel Cholinesterase Inhibitors †.
Properties
IUPAC Name |
(3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-4-phenylmethoxybutanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25NO5/c28-25(29)14-19(16-31-15-18-8-2-1-3-9-18)27-26(30)32-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h1-13,19,24H,14-17H2,(H,27,30)(H,28,29)/t19-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMMNYBSSWUOTET-LJQANCHMSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COCC(CC(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC[C@@H](CC(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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